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Compound of Interest

Compound Name:
2-Phenoxyethyl

(benzyloxy)acetate

CAS No.: 60359-64-0

Cat. No.: B14607760

Get Quote

Urgency Level:ROUTINE / OPERATIONAL Classification:NON-HALOGENATED ORGANIC

WASTE Immediate Action: Segregate from strong oxidizers and strong bases.[1]

Executive Summary
This guide outlines the validated disposal and handling protocols for 2-Phenoxyethyl
(benzyloxy)acetate, a high-boiling aromatic ester.[1] Due to its structural components

(phenoxyethanol and benzyloxyacetic acid moieties), this compound is classified as a Class III

Combustible Liquid with significant Aquatic Toxicity potential.[1]

The Golden Rule of Disposal:
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Never dispose of this compound down the drain. Its aromatic ether linkages are resistant to

biodegradation in standard municipal water treatment, posing long-term environmental risks.[1]

Part 1: Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its reactivity. 2-Phenoxyethyl
(benzyloxy)acetate is an ester formed by the condensation of 2-phenoxyethanol and

benzyloxyacetic acid.[1]

Physicochemical Properties (Disposal Relevant)
Property Value (Estimated/SAR*) Operational Implication

Physical State
Viscous Liquid / Low-melting

Solid

Requires wide-mouth

containers for solid/sludge

waste if impure.[1]

Flash Point > 100°C (High)

Classified as Combustible, not

Flammable.[1] Low vapor risk

at RT.[1]

Water Solubility Low / Negligible

Do not dilute with water. Use

organic solvents

(Acetone/EtOH) for rinsing.[1]

Reactivity Stable

Susceptible to hydrolysis in

strong base (generates heat).

[1]

Specific Gravity ~1.1 - 1.2 g/mL
Heavier than water; sinks in

aqueous spills.[1]

*Note: Values based on Structure-Activity Relationship (SAR) of homologous aromatic esters

(e.g., Phenoxyethyl acetate, CAS 6192-44-5).[1]
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Critical Hazards
Aquatic Toxicity (GHS H411/H412): The benzyl and phenoxy groups act as environmental

stressors.[1]

Skin/Eye Irritation (GHS H315/H319): Direct contact causes dermatitis and conjunctivitis.[1]

Peroxide Potential: While less prone than simple ethers, the benzyloxy ether linkage can

theoretically form peroxides upon prolonged exposure to air/light. Test for peroxides if the

container is old or crystals are visible.[1]

Part 2: Pre-Disposal Treatment[2]
Segregation Logic
You must segregate this waste to prevent cross-reactivity in the central waste stream.

Incompatible with:

Strong Oxidizers (Nitric Acid, Peroxides): Risk of exothermic oxidation of the ether linkage.

Strong Bases (NaOH, KOH): Causes ester hydrolysis, releasing 2-phenoxyethanol and

benzyloxyacetic acid, altering the pH and heat profile of the waste drum.

Waste Stream Classification
Assign this material to the Non-Halogenated Organic stream.[1]

EPA/RCRA Status: Not specifically P-listed or U-listed.[1]

Characteristic: It does not meet the definition of Ignitable (D001) unless mixed with low-

flashpoint solvents.[1]

Recommended Code: Use general lab codes for "Organic Solvents, Non-Halogenated."

Part 3: The Disposal Workflow (Step-by-Step)
This protocol ensures compliance with EPA 40 CFR 262 and Prudent Practices in the

Laboratory.
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Step 1: Collection & Packaging[4]
Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid metal

cans if the waste contains acidic impurities.

Headspace: Leave 10% headspace to allow for thermal expansion.[1]

Solvent Rinse: If disposing of an empty reagent bottle, triple-rinse with Acetone.[1]

Crucial: Pour the acetone rinseate into the Organic Waste container, NOT down the sink.

[1]

Step 2: Labeling
Affix a hazardous waste tag with the following specific details:

Chemical Name: "2-Phenoxyethyl (benzyloxy)acetate" (Do not use abbreviations).[1]

Constituents: If in solution, list the solvent (e.g., "in Dichloromethane").

Hazard Checkbox: [x] Toxic [x] Irritant [x] Combustible.[1]

Step 3: Spill Management (Immediate Response)
If a spill occurs (< 1 Liter):

Isolate: Evacuate the immediate area; ensure ventilation.[1]

PPE: Don Nitrile gloves and safety goggles.[1][2]

Absorb: Use Vermiculite, Sand, or Clay-based absorbents.[1]

Note: Do not use paper towels for large amounts; the high surface area can increase

evaporation of volatile impurities.

Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with

Phenoxyethyl esters."[1]

Step 4: Final Disposal (Professional Service)
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Transfer the waste container to your institution's Environmental Health & Safety (EHS)

accumulation point. The final destruction method by the waste vendor will be Incineration to

break down the aromatic rings.

Part 4: Decision Logic Diagram
The following flowchart illustrates the decision-making process for disposing of 2-
Phenoxyethyl (benzyloxy)acetate in various states.

Start: Identify Waste State

Is it Pure Chemical? Is it a Mixture? Is it a Spill?

Check Container Age
(Peroxide Risk?)

Contains Halogens?
(DCM, Chloroform) Absorb with Vermiculite/Sand

Test for Peroxides

>12 Months Old

Collect in Non-Halogenated
Organic Waste (HDPE)

Fresh/Stable

Negative

Halogenated Waste Stream

Yes

Non-Halogenated Waste Stream

No

Solid Hazardous Waste Bag

Click to download full resolution via product page

Caption: Operational decision tree for segregating 2-Phenoxyethyl (benzyloxy)acetate waste

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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